Cas no 180918-68-7 (Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]-)
180918-68-7 structure
Product Name:Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]-
CAS No:180918-68-7
MF:C21H37FN2O3S
MW:416.593488454819
CID:162414
PubChem ID:163300
Update Time:2025-04-19
Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]-
- N-[4-[(1S)-4-[ethyl-(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]methanesulfonamide
- Methanesulfonamide,N-[4-[4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]-, (S)-
- Trecetilide
- (S)-N-[4-[4-[Ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]methanesulfonamide
- Trastuzumab (solution)
- Trecetilide [INN]
- UNII-3R7HJU91EJ
- CHEBI:177812
- D09759
- 3R7HJU91EJ
- Trecetilide (INN)
- CHEMBL269446
- (S)-N-(4-(4-(ETHYL(6-FLUORO-6-METHYLHEPTYL)AMINO)-1-HYDROXYBUTYL)PHENYL) METHANESULFONAMIDE
- Q27257929
- DTXSID10171038
- RPQUKWBLAHJOPX-FQEVSTJZSA-N
- N-[4-[(1S)-4-[ethyl-(6-luoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]methanesulonamide
- SCHEMBL5353205
- 180918-68-7
- (S)-(-)-N-[4-[-4-[ethyl(6-fluoro-6-methyl-heptyl)amino]-1-hydroxybutyl]phenyl]methanesulfonamide
- (-)-4'-((S)-4-(Ethyl(6-fluoro-6-methylheptyl)amino)-1-hydroxybutyl)methanesulfonanilide
-
- Inchi: 1S/C21H37FN2O3S/c1-5-24(16-8-6-7-15-21(2,3)22)17-9-10-20(25)18-11-13-19(14-12-18)23-28(4,26)27/h11-14,20,23,25H,5-10,15-17H2,1-4H3/t20-/m0/s1
- InChI Key: RPQUKWBLAHJOPX-FQEVSTJZSA-N
- SMILES: S(C)(NC1C=CC(=CC=1)[C@H](CCCN(CC)CCCCCC(C)(C)F)O)(=O)=O
Computed Properties
- Exact Mass: 416.25111
- Monoisotopic Mass: 416.25089238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 14
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 78Ų
Experimental Properties
- Density: 1.120
- PSA: 69.64
Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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